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Compound of Interest

Methyl 2-cyano-3,4-dimethylpent-
Compound Name:

2-enoate
CAS No.: 6666-81-5
Cat. No.: B2613458

Get Quote

\ J

-Cyanoacrylates

Executive Safety Summary

Do not treat Methyl 2-cyano-3,4-dimethylpent-2-enoate (CAS 6666-81-5) simply as "super
glue."” While it shares the

-cyanoacrylate core, its bulky 3,4-dimethylpent-2-enoate tail alters its reactivity profile. Unlike
simple ethyl cyanoacrylate, this compound does not polymerize instantly upon contact with
moisture, leading to a common error where researchers assume it is inert, only to have it
polymerize exothermically later in the waste container.

Immediate Action Required:

e Primary Hazard: Severe eye/skin irritant; Combustible liquid; Potential for delayed
exothermic polymerization.

» Disposal Method: High-temperature incineration via licensed contractor.
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« Critical Prohibition:NEVER mix with amines, strong bases, or cotton/cellulose materials in
the waste stream.

Chemical Profile & Hazard Identification

Understanding the molecular architecture is the first step to safe disposal. This compound
contains three distinct functional groups that dictate its waste classification.

Property Data Operational Implication

Methyl 2-cyano-3,4-
Compound Name )
dimethylpent-2-enoate

CAS Number 6666-81-5 Use for waste manifesting.[1]

High carbon content makes
Molecular Formula o L
incineration ideal.

Potential toxicity; releases
Functional Group 1 Nitrile (-CN) hazardous fumes if incinerated

improperly.

Susceptible to hydrolysis and

Functional Group 2 Acrylate Ester o
polymerization.
] ) Site of reactivity; stabilization
Functional Group 3 Conjugated Alkene )
required.
) ) Classifies as Combustible
Flash Point >80°C (Estimated) o
Liquid.[2]
Likely DOO1 (Ignitable) or DO0O3
RCRA Status Non-listed (Characteristic) (Reactive) depending on

formulation.

Pre-Disposal Stabilization & Segregation

The "Expertise" Insight: Many lab fires occur because researchers mix incompatible waste
streams. This compound is an electrophile; it seeks electrons. If you place it in a waste
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container with nucleophiles (bases, amines, water), you initiate an uncontrollable
polymerization reaction.

Chemical Compatibility Map

The following diagram illustrates the strict segregation requirements for this compound.
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Figure 1: Segregation logic. Red paths indicate high-risk incompatibilities that must be avoided
in waste storage.

Step-by-Step Disposal Workflow
Scenario A: Pure Liquid Reagent (Expired or Unused)

Do not attempt to polymerize large volumes (>50mL) in the lab by adding water. The bulkiness
of the molecule makes the reaction slow and gummy, creating a "sticky bomb" that is difficult to
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handle.
o Container Selection: Use a chemically resistant HDPE or amber glass container.
e Dilution (Stabilization):

o Dilute the reagent 1:1 with a compatible non-nucleophilic solvent (e.g., Acetone, Ethyl
Acetate, or Dichloromethane).

o Why? Dilution acts as a heat sink. If polymerization accidentally triggers, the solvent
absorbs the thermal energy, preventing a runaway reaction.

e Labeling:
o Apply a hazardous waste label.
o Constituents: "Methyl 2-cyano-3,4-dimethylpent-2-enoate, Acetone."
o Hazards: "Flammable," "Irritant,” "Toxic."[3]

o Storage: Store in the Flammable Solvents cabinet until pickup. Do not store with acids or
bases.

Scenario B: Reaction Mixtures & Wash Solvents

If the compound is dissolved in a reaction mixture:
e pH Check: Ensure the waste stream is Neutral (pH 6-8) or slightly Acidic (pH 4-6).

o Warning: If the waste is basic (pH > 8), neutralize carefully with dilute acid (e.g., 1M HCI)
before bottling. Basic waste will trigger polymerization in the drum.

e Segregation: Pour into the "Non-Halogenated Organic" waste stream (unless halogenated
solvents were used).

Scenario C: Spill Cleanup (Emergency Protocol)

e Evacuate & Ventilate: Vapors are irritating to the eyes and respiratory tract.[4]
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o PPE: Wear nitrile gloves (double gloved) and safety goggles. Avoid cotton clothing/lab coats
if possible, as cyanoacrylates react exothermically with cellulose.

e Quenching:
o Cover the spill with an inert absorbent (vermiculite or sand).
o Do not use paper towels or rags.

o Spray the absorbent lightly with water (or 1% sodium bicarbonate solution) to slowly

initiate hardening.

» Disposal: Scoop the solid/slurry into a wide-mouth jar. Label as "Hazardous Waste: Debris

contaminated with Cyanoacrylate Esters."

Regulatory Framework & Waste Classification

Proper classification ensures compliance with EPA (US) or local environmental agencies.

Regulatory Body Classification Code/Note

D001 (Ignitable) is the primary
o default. DO03 (Reactive)
EPA (RCRA) Characteristic Waste o o
applies if the material is

potentially unstable.

UN3275 (Nitriles, toxic,
DOT (Shipping) Combustible Liquid flammable, n.o.s.) or UN1993
(Combustible liquid, n.o.s.).

Acute Health Hazard (Irritant),

SARA Title 11l Section 311/312 ]
Fire Hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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